Cas no 1148-72-7 (3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-)

3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- structure
1148-72-7 structure
Product name:3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-
CAS No:1148-72-7
MF:C14H18N2O2
MW:246.304923534393
CID:1202597

3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-
    • Inchi: 1S/C14H18N2O2/c17-16(18)14-7-5-13(6-8-14)15-9-11-1-2-12(10-15)4-3-11/h5-8,11-12H,1-4,9-10H2
    • InChI Key: UPGPXKJSRFLWQC-UHFFFAOYSA-N
    • SMILES: C12CCC(CC1)CN(C1=CC=C([N+]([O-])=O)C=C1)C2

Computed Properties

  • Exact Mass: 191.02185

Experimental Properties

  • Density: 1.185±0.06 g/cm3(Predicted)
  • Melting Point: 148-153 °C
  • Boiling Point: 409.3±28.0 °C(Predicted)
  • PSA: 80.44
  • pka: 1.31±0.40(Predicted)

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